Cas no 1807026-07-8 (Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807026-07-8
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4865248
• Update Time: 2025-06-09

Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-8(19)3-5-6(11(15,16)17)4-7(12)18-9(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： KELNNGRYXPCOJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807026-07-8): A Comprehensive Overview

Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807026-07-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique combination of bromo, difluoromethyl, and trifluoromethyl substituents makes it a versatile building block for developing novel therapeutic agents.

The< strong>Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate molecule exhibits a pyridine core, which is a common structural motif in many pharmacologically relevant compounds. The presence of multiple fluorinated groups enhances its lipophilicity and metabolic stability, attributes that are highly desirable in drug design. Specifically, the trifluoromethyl group contributes to the compound's binding affinity and resistance to enzymatic degradation, while the difluoromethyl group improves its bioavailability.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for medicinal applications. The< strong>Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate has emerged as a key intermediate in this domain due to its ability to undergo various chemical transformations. For instance, it can be readily functionalized at the bromo and acetyl positions, allowing for the introduction of additional pharmacophores or modifications to optimize biological activity.

One of the most compelling aspects of< strong>Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop potent and selective kinase inhibitors that can modulate these pathways effectively. The fluorinated substituents not only enhance the binding affinity but also contribute to the compound's selectivity over off-target enzymes.

Moreover, the< strong>Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate has shown promise in the development of agrochemicals. Its structural features make it an excellent precursor for creating novel pesticides and herbicides that are both effective and environmentally sustainable. The incorporation of fluorine atoms into agrochemicals often leads to improved stability and efficacy, making them more suitable for large-scale agricultural applications.

The synthesis of< strong>Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. Typically, it begins with the bromination of a pyridine derivative followed by the introduction of difluoromethyl and trifluoromethyl groups. The final step involves acetylation to yield the desired product. This synthetic route highlights the compound's complexity and underscores the importance of advanced synthetic methodologies in its production.

In conclusion, Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807026-07-8) is a versatile and highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for developing novel biologically active molecules. As research in fluorinated heterocycles continues to advance, the< strong>Ethyl 6-bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate is expected to play an even greater role in shaping the future of drug discovery and agricultural innovation.